Cas no 82523-11-3 (1H-Imidazo[4,5-c]pyridine-6-carboxylic acid, 4-phenyl-, methyl ester)

• Product name: 1H-Imidazo[4,5-c]pyridine-6-carboxylic acid, 4-phenyl-, methyl ester
• CAS No: 82523-11-3
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 689372
• PubChem ID: 44368836

1H-Imidazo[4,5-c]pyridine-6-carboxylic acid, 4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine-6-carboxylic acid, 4-phenyl-, methyl ester
• methyl 4-phenyl-1H-imidazo[4,5-c]pyridine-6-carboxylate
• CHEMBL153069
• DTXSID90658498
• 82523-11-3

• Inchi： InChI=1S/C14H11N3O2/c1-19-14(18)11-7-10-13(16-8-15-10)12(17-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,16)
• InChI Key： WVDZVFMSTGJXDA-UHFFFAOYSA-N
• SMILES： COC(=O)C1=NC(=C2C(=C1)NC=N2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų
• XLogP3: 2.3